tert-butyl cubane-1-carboxylate
Overview
Description
Tert-butyl cubane-1-carboxylate (TBCC) is an organic compound that has been studied and used in a variety of scientific research applications. It has been used in the synthesis of various compounds, as a reagent in organic synthesis, as a catalyst in organic reactions, and as a model compound for studying the biological and biochemical effects of cubane-1-carboxylates.
Scientific Research Applications
Tert-butyl cubane-1-carboxylate has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a catalyst in organic reactions, and as a model compound for studying the biological and biochemical effects of cubane-1-carboxylates. It has also been used as a starting material for the synthesis of various compounds, such as polymers and heterocycles.
Mechanism of Action
Tert-butyl cubane-1-carboxylate has been shown to act as a Lewis acid, which means it can act as a catalyst in organic reactions. It can also act as a Bronsted-Lowry acid, which means it can protonate other molecules. In addition, it has been shown to act as a hydrogen bond acceptor, which means it can form hydrogen bonds with other molecules.
Biochemical and Physiological Effects
tert-butyl cubane-1-carboxylate has been shown to have a variety of biochemical and physiological effects. In studies, it has been shown to have antimicrobial activity against a variety of bacteria and fungi. It has also been shown to have anti-inflammatory activity and to be an effective antioxidant. In addition, it has been shown to have a protective effect on cells and to be an effective inhibitor of enzymes.
Advantages and Limitations for Lab Experiments
The use of tert-butyl cubane-1-carboxylate in lab experiments has several advantages. It is a relatively inexpensive reagent, and it is easy to synthesize and purify. It is also a versatile compound, and it can be used as a reagent or catalyst in a variety of organic reactions. However, there are some limitations to its use in lab experiments. It is not very soluble in water, and it can be toxic and corrosive if not handled properly.
Future Directions
There are a number of potential future directions for research on tert-butyl cubane-1-carboxylate. These include further studies on its antimicrobial, anti-inflammatory, and antioxidant activities, as well as studies on its potential use as an inhibitor of enzymes. In addition, further research could be done on its use as a reagent or catalyst in organic reactions, and on its potential use in the synthesis of polymers and heterocycles. Finally, further studies could be done on its potential toxicity, and on its potential for use in drug delivery systems.
Synthesis Methods
Tert-butyl cubane-1-carboxylate can be synthesized from the reaction of tert-butyl alcohol and ethyl 1-bromo-2-methylpropionate in the presence of potassium carbonate as a base. The reaction is carried out in an inert atmosphere, such as nitrogen, and the reaction product is then purified by recrystallization. The yield of tert-butyl cubane-1-carboxylate from this reaction is typically in the range of 80-90%.
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl cubane-1-carboxylate can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "Cubane-1-carboxylic acid", "tert-Butyl alcohol", "Thionyl chloride", "Sodium bicarbonate", "Sodium chloride", "Anhydrous magnesium sulfate", "Diethyl ether", "Hexane" ], "Reaction": [ "Step 1: Conversion of cubane-1-carboxylic acid to cubane-1-carbonyl chloride using thionyl chloride in diethyl ether.", "Step 2: Reaction of cubane-1-carbonyl chloride with tert-butyl alcohol in the presence of sodium bicarbonate to form tert-butyl cubane-1-carboxylate.", "Step 3: Purification of the product by washing with water, drying with anhydrous magnesium sulfate, and recrystallization from a mixture of hexane and diethyl ether." ] } | |
CAS RN |
2385525-22-2 |
Product Name |
tert-butyl cubane-1-carboxylate |
Molecular Formula |
C13H16O2 |
Molecular Weight |
204.3 |
Purity |
95 |
Origin of Product |
United States |
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